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Compound of Interest

Compound Name: Allyltriethylsilane

Cat. No.: B186969 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a detailed overview of the physical properties of

allyltriethylsilane. However, specific experimental data for its boiling point and density were

not readily available in the public domain at the time of this writing. As a close structural analog,

data for allyltrimethylsilane is provided for reference and comparative purposes. It is crucial to

note that these are distinct chemical entities, and their physical properties will differ.

Section 1: Physical Properties
The boiling point and density are fundamental physical properties critical for the handling,

reaction setup, and purification of chemical compounds. While specific, verified experimental

values for allyltriethylsilane (CAS 1112-64-7) are not cited in readily accessible literature, the

properties of the closely related compound, allyltrimethylsilane (CAS 762-72-1), offer a valuable

point of reference.

Table 1: Physical Properties of Allyltrimethylsilane (CAS 762-72-1)

Physical Property Value Conditions

Boiling Point 84-88 °C (lit.)[1][2]

Density 0.719 g/mL at 25 °C (lit.)[1][2]
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Section 2: Experimental Protocols for Determination
of Physical Properties
The determination of boiling point and density for liquid organosilanes like allyltriethylsilane
follows established laboratory procedures. These methods are crucial for verifying the purity

and identity of a substance.

2.1 Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a pure compound, the boiling point is a sharp, characteristic value at a given

pressure.

Method 1: Simple Distillation

A common and effective method for determining the boiling point of a liquid is through simple

distillation.[3] This method is suitable when a sufficient quantity of the sample (typically >5 mL)

is available.[4]

Apparatus: A standard simple distillation setup is used, consisting of a distilling flask, a

condenser, a receiving flask, and a thermometer.

Procedure:

The liquid sample is placed in the distilling flask along with boiling chips or a magnetic stir

bar to ensure smooth boiling.

The apparatus is assembled, ensuring the thermometer bulb is positioned correctly—just

below the side arm of the distilling flask—to accurately measure the temperature of the

vapor that is in equilibrium with the liquid.

The distilling flask is heated gently.

The temperature is recorded when the liquid is boiling steadily and a consistent

temperature is observed on the thermometer as the vapor condenses and is collected in

the receiving flask. This constant temperature is the boiling point.[4]
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The atmospheric pressure should be recorded as the boiling point is pressure-dependent.

[3][4]

Method 2: Thiele Tube Method

For smaller sample volumes, the Thiele tube method is a convenient alternative.[4]

Apparatus: A Thiele tube, a thermometer, a small test tube (fusion tube), and a capillary tube

sealed at one end.

Procedure:

A small amount of the liquid is placed in the fusion tube.

The sealed capillary tube is inverted and placed into the liquid in the fusion tube.

The fusion tube is attached to the thermometer, which is then placed in the Thiele tube

containing a high-boiling point liquid (e.g., mineral oil).

The side arm of the Thiele tube is heated gently.

As the temperature rises, a stream of bubbles will emerge from the open end of the

capillary tube.

Heating is discontinued, and the temperature at which the liquid just begins to enter the

capillary tube is recorded as the boiling point.[5][6]

2.2 Determination of Density

Density is the mass per unit volume of a substance and is typically measured in g/mL or g/cm³.

Method: Hydrostatic Weighing

Hydrostatic weighing is a precise method for determining the density of a solid or liquid. For a

liquid, it involves weighing a solid of known mass and volume (a sinker) in air and then in the

liquid of interest.
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Apparatus: An analytical balance, a calibrated sinker of a material that is inert to the liquid,

and a temperature-controlled environment.

Procedure:

The mass of the sinker is accurately determined in the air.

The sinker is then submerged in the liquid sample, and its apparent mass is measured.

The density of the liquid can be calculated using the principle of buoyancy. The difference

between the mass of the sinker in air and its apparent mass in the liquid is the mass of the

displaced liquid. Knowing the volume of the sinker allows for the calculation of the liquid's

density.

The temperature of the liquid must be precisely controlled and recorded as density is

temperature-dependent.

Section 3: Synthesis of Allyltriethylsilane
Allylsilanes are commonly synthesized via the reaction of a Grignard reagent with a

chlorosilane.[7] This general method is applicable to the synthesis of allyltriethylsilane.

General Reaction Scheme:

Allylmagnesium bromide + Triethylchlorosilane → Allyltriethylsilane + Magnesium bromide

chloride

The following diagram illustrates the general workflow for the synthesis of an allylsilane using a

Grignard reaction.
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General Synthesis Workflow for Allylsilanes
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General Synthesis Workflow for Allylsilanes

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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